2-(2,5-Dimethylphenyl)-7-methylimidazo[1,2-a]pyridine-3-carbaldehyde

• IUPAC Name: 2-(2,5-dimethylphenyl)-7-methylimidazo[1,2-a]pyridine-3-carbaldehyde
• InChI: InChI=1S/C17H16N2O/c1-11-4-5-13(3)14(8-11)17-15(10-20)19-7-6-12(2)9-16(19)18-17/h4-10H,1-3H3
• InChI Key: GBBFQQCDLLVODH-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C)C2=C(N3C=CC(=CC3=N2)C)C=O
• Molecular Formula: C17H16N2O
• Molecular Weight: 264.32 g/mol
• CAS No.: 899360-83-9

Description

2-(2,5-Dimethylphenyl)-7-methylimidazo[1,2-a]pyridine-3-carbaldehyde (hereafter referred to as 2,5-DMP-7-MIPC) is an organic compound that has been studied in various scientific fields. It is a small molecule that has been used in various synthetic reactions and as a substrate for various enzymes. It has also been studied for its potential therapeutic applications.

Scientific Research Applications

Synthesis and Chemical Properties

• The synthesis of imidazo[1,2-a]pyridines has been a subject of interest due to their potential applications in various fields. For example, a study by Darapaneni Chandra Mohan et al. (2013) reported the aqueous synthesis of methylimidazo[1,2-a]pyridines without any deliberate addition of catalyst, highlighting a method that could potentially be applied to derivatives such as 2-(2,5-Dimethylphenyl)-7-methylimidazo[1,2-a]pyridine-3-carbaldehyde (Mohan, Rao, & Adimurthy, 2013).

• Additionally, the work of S. D. Jadhav and N. Sekar (2017) on fluorescent molecular rotors synthesized by condensation of 2-chloroimidazo[1,2-a]pyridine-3-carbaldehyde with various active methylene moieties indicates the potential utility of similar compounds in sensing and imaging applications, due to their viscosity sensing properties and significant emission intensity enhancement in viscous environments (Jadhav & Sekar, 2017).

Applications in Material Science

• In the realm of materials science, the study conducted by B. Shi et al. (2015) on dimethylphenyl imidazole dicarboxylate-based lanthanide metal-organic frameworks showcases the potential of imidazo[1,2-a]pyridine derivatives in developing advanced materials for luminescence sensing applications. These frameworks exhibited selective sensitivity to benzaldehyde-based derivatives, indicating their utility as fluorescence sensors (Shi, Zhong, Guo, & Li, 2015).

Advanced Synthesis Techniques

• The work by A. Maleki et al. (2014) on the mechanochemical synthesis of 3-aminoimidazo[1,2-a]pyridine derivatives presents an environmentally friendly and efficient approach to synthesizing such compounds. This method could potentially be applicable to the synthesis of this compound, offering advantages such as high yields, short reaction times, and simple separation processes (Maleki, Javanshir, & Naimabadi, 2014).